Cas no 1704367-12-3 (1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone)

1-(5-Bromo-4-chloro-2-fluorophenyl)ethanone is a halogenated aromatic ketone with a molecular formula of C₈H₅BrClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—bromine, chlorine, and fluorine on the phenyl ring—enhances reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ketone functionality allows further derivatization, making it valuable for constructing complex molecular frameworks. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its structural features also contribute to potential applications in material science and medicinal chemistry research.
1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone structure
1704367-12-3 structure
Product Name:1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone
CAS No:1704367-12-3
MF:C8H5BrClFO
MW:251.480104207993
CID:4613126
Update Time:2025-10-18

1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone
    • 1-(5-Bromo-4-chloro-2-fluorophenyl)ethanone
    • Inchi: 1S/C8H5BrClFO/c1-4(12)5-2-6(9)7(10)3-8(5)11/h2-3H,1H3
    • InChI Key: DHNMJRSNSVUPBZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(C(C)=O)=C1)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1

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Additional information on 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone

1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone: A Comprehensive Overview

1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone (CAS No. 1704367-12-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, chlorine, and fluorine atoms, along with an ethanone group. The presence of these halogen substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone involves a series of carefully optimized reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on improving the efficiency of these synthetic pathways, particularly through the use of microwave-assisted synthesis and continuous-flow reactors. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability trends in chemical manufacturing.

One of the most notable applications of 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone is in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, leveraging its ability to undergo various functional group transformations. For instance, the compound has been used in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other diseases. The halogen substituents on the phenyl ring play a crucial role in modulating the pharmacokinetic properties of these derivatives, enhancing their bioavailability and efficacy.

In addition to its medicinal applications, 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone has found utility in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a building block for semiconducting materials. Recent breakthroughs in this area have demonstrated its potential for use in flexible electronics and optoelectronic devices, opening new avenues for technological innovation.

The physical and chemical properties of 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone have been extensively studied to better understand its behavior under various conditions. For example, its melting point, boiling point, and solubility characteristics have been determined using state-of-the-art analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These studies provide valuable insights into its stability and reactivity, which are essential for optimizing its use in different industrial processes.

From an environmental perspective, the ecological impact of 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone has been a topic of interest. Researchers have investigated its biodegradability and toxicity levels to ensure that its production and application do not pose significant risks to ecosystems. Recent findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe handling in industrial settings.

In conclusion, 1-(5-Bromo-4-chloro-2-fluoro-phenyl)-ethanone (CAS No. 1704367-12-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing scientific knowledge and technological development.

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